Cas no 140919-67-1 (4H-3,1-Benzoxathiin, 2-methyl-6-nitro-2-[4-(trifluoromethyl)phenyl]-)

• Product Name: 4H-3,1-Benzoxathiin, 2-methyl-6-nitro-2-[4-(trifluoromethyl)phenyl]-
• CAS No: 140919-67-1
• MF: C₁₆H₁₂F₃NO₃S
• MW: 355.331593513489
• CID: 1299594
• Update Time: 2024-08-03

4H-3,1-Benzoxathiin, 2-methyl-6-nitro-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzoxathiin, 2-methyl-6-nitro-2-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C16H12F3NO3S/c1-15(11-2-4-12(5-3-11)16(17,18)19)23-9-10-8-13(20(21)22)6-7-14(10)24-15/h2-8H,9H2,1H3
• InChI Key： LAXCSGUNBWVOHY-UHFFFAOYSA-N
• SMILES： S1C2=CC=C([N+]([O-])=O)C=C2COC1(C)C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 355.04906

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 458.2±45.0 °C(Predicted)
• PSA: 52.37